3-Amino-4-(4-methyl-piperazin-1-yl)-benzoic acid trihydrate
Overview
Description
3-Amino-4-(4-methyl-piperazin-1-yl)-benzoic acid trihydrate is a biochemical used for proteomics research . It has a molecular formula of C12H17N3O2 3H2O and a molecular weight of 289.33 .
Molecular Structure Analysis
The molecular structure of 3-Amino-4-(4-methyl-piperazin-1-yl)-benzoic acid trihydrate consists of 12 carbon atoms, 23 hydrogen atoms, 3 nitrogen atoms, and 5 oxygen atoms . The exact structure would be best visualized using a molecular modeling software or tool.Scientific Research Applications
Pharmaceutical Research and Drug Development
This compound is structurally related to active pharmaceutical ingredients like Imatinib, which is used to treat leukemia by inhibiting tyrosine kinases . Its structural similarity suggests potential applications in the development of new therapeutic agents, especially as a scaffold for creating molecules that can interact with protein targets through hydrogen bonding and hydrophobic interactions.
Structural Biology and Crystallography
The crystal structure of related compounds has been characterized, providing insights into the molecular conformation and intermolecular interactions . This compound could be used in crystallography studies to understand the structural basis of drug-receptor interactions and to design molecules with improved binding properties.
Chemical Biology and Proteomics
This compound could be used in chemical biology to modify proteins or peptides, aiding in the study of protein function and interaction. In proteomics, it could be utilized to create probes or markers for protein detection and quantification .
Future Directions
properties
IUPAC Name |
3-amino-4-(4-methylpiperazin-1-yl)benzoic acid;trihydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O2.3H2O/c1-14-4-6-15(7-5-14)11-3-2-9(12(16)17)8-10(11)13;;;/h2-3,8H,4-7,13H2,1H3,(H,16,17);3*1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLZAVHUCGWZOLE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=C(C=C(C=C2)C(=O)O)N.O.O.O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23N3O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-4-(4-methyl-piperazin-1-yl)-benzoic acid trihydrate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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